5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (5-Br-4MTT) is a small molecule that has been used in scientific research for a variety of purposes. It is a derivative of 1,2,4-triazole-3-thiol, which is an organic compound made up of a nitrogen-containing heterocyclic ring and a thiol group. 5-Br-4MTT has a variety of applications in scientific research including as an enzyme inhibitor, a protein tyrosine kinase inhibitor, and a cell-permeable reagent. It has been used to study the effects of various biochemical and physiological processes and has been used in a variety of laboratory experiments.
Scientific Research Applications
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has a variety of applications in scientific research. It has been used as an enzyme inhibitor, a protein tyrosine kinase inhibitor, and a cell-permeable reagent. It has been used to study the effects of various biochemical and physiological processes and has been used in a variety of laboratory experiments. It has been used to study the effects of protein kinases on cell signaling pathways, the effects of protein tyrosine phosphatases on cell signaling pathways, and the effects of various drugs on cell signaling pathways.
Mechanism of Action
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol acts as an inhibitor of protein tyrosine kinases, which are enzymes that catalyze the phosphorylation of proteins. It binds to the active site of the enzyme and blocks its activity. It has also been shown to inhibit the activity of protein tyrosine phosphatases, which are enzymes that catalyze the removal of phosphate groups from proteins.
Biochemical and Physiological Effects
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has been used to study the effects of various biochemical and physiological processes. It has been used to study the effects of protein kinases on cell signaling pathways, the effects of protein tyrosine phosphatases on cell signaling pathways, and the effects of various drugs on cell signaling pathways. It has also been used to study the effects of various hormones on cell signaling pathways and the effects of various drugs on gene expression.
Advantages and Limitations for Lab Experiments
The use of 5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol in laboratory experiments has a number of advantages. It is a small molecule, so it is easy to synthesize and store. It is also cell-permeable, so it can be used to study the effects of various biochemical and physiological processes in living cells. However, it is important to note that 5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is an inhibitor of protein tyrosine kinases and protein tyrosine phosphatases, so it is important to use it in the appropriate concentration to avoid unwanted effects.
Future Directions
There are a number of potential future directions for the use of 5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol in scientific research. It could be used to study the effects of various drugs on gene expression and the effects of various hormones on cell signaling pathways. It could also be used to study the effects of various compounds on the activity of protein kinases and protein tyrosine phosphatases. Additionally, it could be used to study the effects of various compounds on the activity of other enzymes involved in cell signaling pathways. Finally, it could be used to study the effects of various compounds on the activity of various receptors involved in cell signaling pathways.
Synthesis Methods
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol can be synthesized in a three-step process. The first step involves the reaction of 5-bromopyridine with 1,2,4-triazole-3-thiol in the presence of a base. The second step involves the reaction of the resulting product with 4-methyl-4H-1,2,4-triazole. The third step involves the reaction of the resulting product with aqueous sodium hydroxide. The final product is 5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol' involves the reaction of 5-bromopyridine-2-thiol with 4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a suitable base to form the desired product.", "Starting Materials": [ "5-bromopyridine-2-thiol", "4-methyl-4H-1,2,4-triazole-3-thiol", "Suitable base (e.g. sodium hydroxide, potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-bromopyridine-2-thiol (1.0 equiv) and 4-methyl-4H-1,2,4-triazole-3-thiol (1.0 equiv) in a suitable solvent (e.g. DMF, DMSO) under an inert atmosphere.", "Step 2: Add a suitable base (1.2 equiv) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Purify the product by column chromatography or recrystallization to obtain the desired compound '5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol'." ] } | |
CAS RN |
1147098-64-3 |
Product Name |
5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
Molecular Formula |
C8H7BrN4S |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
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